Cas no 74531-15-0 (4,5-Dimethylthiazole-2-carbaldehyde)

4,5-Dimethylthiazole-2-carbaldehyde is a heterocyclic organic compound featuring a thiazole core substituted with methyl groups at the 4 and 5 positions and an aldehyde functional group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive aldehyde group enables facile derivatization, while the thiazole scaffold contributes to its utility in medicinal chemistry and material science. The methyl substitutions enhance stability and influence electronic properties, making it valuable for fine-tuning molecular designs. Suitable for controlled reactions, it is commonly used in research and industrial applications requiring precise functionalization.

4,5-Dimethylthiazole-2-carbaldehyde structure

74531-15-0 structure

Product Name:4,5-Dimethylthiazole-2-carbaldehyde

CAS No:74531-15-0

MF:C₆H₇NOS

MW:141.190880060196

MDL:MFCD11044203

CID:556885

PubChem ID:14598979

Update Time:2025-05-28

4,5-Dimethylthiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 4,5-Dimethylthiazole-2-carbaldehyde
- 2-Thiazolecarboxaldehyde,4,5-dimethyl-
- 4,5-DIMETHYL-1,3-THIAZOLE-2-CARBALDEHYDE
- 4,5-dimethyl-2-Thiazolecarboxaldehyde
- 4,5-Dimethyl-2-thiazolcarbaldehyd
- 4,5-Dimethyl-thiazol-2-carbaldehyd
- 4,5-dimethyl-thiazole-2-carbaldehyde
- AGN-PC-001XLF
- AK-64606
- ANW-44225
- CTK8B4197
- KB-71862
- QC-6234
- 4,5-Dimethyl-2-formylthiazole
- 4,5-Dimethyl-2-thiazolecarbaldehyde
- 4,5-Dimethyl-1,3-thiazole-2-carboxaldehyde
- 2-Thiazolecarboxaldehyde, 4,5-Dimethyl- (6CI, 9CI)
- 2-Thiazolecarboxaldehyde, 4,5-dimethyl-
- RRBIYJOEJILQJE-UHFFFAOYSA-N
- SB18562
- AB0064396
- 4,5-Dimethyl-1,3-thiazole-2-carbaldehvde
- Z5093
- ST24023057
- 2-Thiazolecarboxalde
- DTXSID80562090
- AMY26842
- 4,5-Dimethylthiazole-2-carboxaldehyde, 97%
- FT-0698922
- MFCD11044203
- AKOS012225280
- SY111658
- CS-W004030
- Z1037606538
- SCHEMBL478747
- 4 pound not5-Dimethylthiazole-2-carbaldehyde
- 74531-15-0
- DS-15602
- EN300-187648
- 4,5-Dimethylthiazole-2-carboxaldehyde
- DB-357673
- MDL： MFCD11044203
- Inchi： 1S/C6H7NOS/c1-4-5(2)9-6(3-8)7-4/h3H,1-2H3
- InChI Key： RRBIYJOEJILQJE-UHFFFAOYSA-N
- SMILES： S1C(C=O)=NC(C)=C1C

Computed Properties

Exact Mass: 141.02491
Monoisotopic Mass: 141.02483502g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 118
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 58.2
Surface Charge: 0
Tautomer Count: 3
XLogP3: 1.5

Experimental Properties

Color/Form: No data available
Density: 1.213
Melting Point: 33-39 °C
Boiling Point: 260 ºC
Flash Point: Fahrenheit: 224.6 ° f
Celsius: 107 ° c
PSA: 29.96

4,5-Dimethylthiazole-2-carbaldehyde Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302-H319
Warning Statement： P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-36
Safety Instruction： 26
Hazardous Material Identification：
Storage Condition：Inert atmosphere,2-8°C

4,5-Dimethylthiazole-2-carbaldehyde Pricemore >>

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